7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane
Catalog No.
S7893991
CAS No.
M.F
C12H15BrN2O
M. Wt
283.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonan...](/img/structure-2d/800/S7893991.png)
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Product Name
7-(5-Bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane
IUPAC Name
7-(5-bromopyridin-3-yl)-2-oxa-7-azaspiro[4.4]nonane
Molecular Formula
C12H15BrN2O
Molecular Weight
283.16 g/mol
InChI
InChI=1S/C12H15BrN2O/c13-10-5-11(7-14-6-10)15-3-1-12(8-15)2-4-16-9-12/h5-7H,1-4,8-9H2
InChI Key
WQJOMLTYHYTYEL-UHFFFAOYSA-N
SMILES
C1CN(CC12CCOC2)C3=CC(=CN=C3)Br
Canonical SMILES
C1CN(CC12CCOC2)C3=CC(=CN=C3)Br
XLogP3
1.9
Hydrogen Bond Acceptor Count
3
Exact Mass
282.03678 g/mol
Monoisotopic Mass
282.03678 g/mol
Heavy Atom Count
16
Dates
Last modified: 01-05-2024
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